5-(4-Chlorophenyl)-3-iodopyridin-2-amine

• IUPAC Name: 5-(4-chlorophenyl)-3-iodopyridin-2-amine
• InChI: InChI=1S/C11H8ClIN2/c12-9-3-1-7(2-4-9)8-5-10(13)11(14)15-6-8/h1-6H,(H2,14,15)
• InChI Key: VLRDEPIZZIQTOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(N=C2)N)I)Cl
• Molecular Formula: C11H8ClIN2
• Molecular Weight: 330.55 g/mol

Description

5-(4-Chlorophenyl)-3-iodopyridin-2-amine (5-CI-Pyr) is an organic compound with a wide range of applications in both scientific research and laboratory experimentation. It is a heterocyclic amine, containing both a chlorine and an iodine atom, and is a useful intermediate in the synthesis of various compounds. 5-CI-Pyr is of particular interest due to its ability to act as a catalyst in a variety of reactions, and it has been used in a wide range of scientific research applications.

Scientific Research Applications

Synthesis and Catalysis

5-(4-Chlorophenyl)-3-iodopyridin-2-amine is utilized in palladium-catalyzed aminations, demonstrating regioselective reactions with anilines. This process, involving palladium-Xantphos complexes, yields high selectivity and excellent yields in synthesizing aminopyridine derivatives (Maes et al., 2002), (Ji et al., 2003).

Chemical Transformations

In chemical transformations, this compound undergoes rearrangements during aminations of halopyridines, involving intermediates such as pyridyne. This leads to the formation of amino and aminopyridine mixtures, indicating its versatility in organic synthesis (Pieterse & Hertog, 2010).

Spectral Properties in BODIPY Derivatives

It's also key in forming water-soluble BODIPY (Boron-dipyrromethene) derivatives, often used as fluorescent probes. Functionalization with aryl iodides including 5-(4-Chlorophenyl)-3-iodopyridin-2-amine allows for organometallic couplings, enhancing the spectral properties of these derivatives in aqueous environments (Li et al., 2008).

Synthesis of Biologically Important Compounds

This compound plays a role in the synthesis of biologically important molecules. For instance, it's used in palladium-catalyzed aminocarbonylation of nitrogen-containing iodo-heteroaromatics, leading to the formation of N-substituted nicotinamide and pyridyl-glyoxylamides, which are of potential biological importance (Takács et al., 2007).

Structural Analysis and Design

The compound is also central in structural analysis and the design of new chemical entities. It's utilized in understanding crystal and molecular structures, and its structural geometry has been extensively analyzed using density functional theory (DFT) methods. This analysis aids in designing novel entities for specific applications, like nonlinear optical (NLO) materials (Kerru et al., 2019).